Cas no 2228231-68-1 (3-(4-bromo-3-methylphenyl)-3-methylbutan-1-amine)

• Product Name: 3-(4-bromo-3-methylphenyl)-3-methylbutan-1-amine
• CAS No: 2228231-68-1
• MF: C₁₂H₁₈BrN
• MW: 256.182022571564
• CID: 5879730
• PubChem ID: 165707794
• Update Time: 2025-05-19

3-(4-bromo-3-methylphenyl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-3-methylphenyl)-3-methylbutan-1-amine
• EN300-1923215
• 2228231-68-1

• Inchi： 1S/C12H18BrN/c1-9-8-10(4-5-11(9)13)12(2,3)6-7-14/h4-5,8H,6-7,14H2,1-3H3
• InChI Key： KBECOQOAWSMWMF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)C(C)(C)CCN

Computed Properties

• Exact Mass: 255.06226g/mol
• Monoisotopic Mass: 255.06226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 3-(4-bromo-3-methylphenyl)-3-methylbutan-1-amine

Introduction to 3-(4-bromo-3-methylphenyl)-3-methylbutan-1-amine (CAS No. 2228231-68-1)

3-(4-bromo-3-methylphenyl)-3-methylbutan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2228231-68-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of aromatic amines, characterized by its complex structural framework, which includes a brominated aromatic ring and an amine-functionalized aliphatic side chain. The unique combination of these structural elements makes it a valuable intermediate in the development of various bioactive molecules.

The molecular structure of 3-(4-bromo-3-methylphenyl)-3-methylbutan-1-amine consists of a phenyl ring substituted with a bromine atom at the 4-position and a methyl group at the 3-position. This aromatic core is linked to a butan-1-amine moiety, where the amine group is further substituted with a methyl group at the 3-position. Such structural features contribute to its reactivity and potential applications in medicinal chemistry.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The presence of both bromine and methyl substituents on the aromatic ring enhances the compound's potential for further functionalization, making it a versatile building block for synthesizing more complex molecules. Researchers have been particularly intrigued by its potential role in developing novel therapeutic agents targeting various biological pathways.

One of the most compelling aspects of 3-(4-bromo-3-methylphenyl)-3-methylbutan-1-amine is its utility as a precursor in the synthesis of pharmacologically active compounds. For instance, studies have demonstrated its use in constructing derivatives with anti-inflammatory, analgesic, and even anticancer properties. The bromine atom, in particular, serves as a valuable handle for further chemical modifications via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in drug discovery.

Recent advancements in computational chemistry have also highlighted the significance of 3-(4-bromo-3-methylphenyl)-3-methylbutan-1-amine as a scaffold for drug design. Molecular modeling studies suggest that this compound can interact with specific binding sites on target proteins, potentially modulating their activity. Such insights have guided experimental efforts to optimize its structure for improved efficacy and selectivity.

The synthesis of 3-(4-bromo-3-methylphenyl)-3-methylbutan-1-amine typically involves multi-step organic reactions, starting from commercially available aromatic precursors. The introduction of the bromine atom at the 4-position can be achieved through electrophilic aromatic substitution reactions, while the aliphatic side chain is constructed through sequential alkylation and reduction steps. These synthetic strategies highlight the compound's accessibility and feasibility for large-scale production.

In addition to its pharmaceutical applications, 3-(4-bromo-3-methylphenyl)-3-methylbutan-1-amine has shown promise in materials science research. Its ability to form stable complexes with other molecules makes it a candidate for developing novel polymers or functional materials with tailored properties. Such applications are particularly relevant in areas requiring advanced material engineering and nanotechnology.

The safety profile of 3-(4-bromo-3-methylphenyl)-3-methylbutan-1-amine is another critical consideration in its handling and application. While it does not exhibit significant toxicity or environmental hazards under standard conditions, appropriate laboratory protocols must be followed to ensure safe usage. This includes proper ventilation, personal protective equipment (PPE), and adherence to good laboratory practices (GLP).

As research continues to uncover new applications for 3-(4-bromo-3-methylphenyl)-3-methylbutan-1-amine, its importance in both academic and industrial settings is likely to grow. Collaborative efforts between chemists, pharmacologists, and materials scientists will be essential in fully realizing its potential across multiple domains.

In conclusion, CAS No. 2228231-68-1 represents a compound of considerable interest due to its structural complexity and functional versatility. Its role as an intermediate in pharmaceutical synthesis, along with its potential applications in materials science, underscores its significance in modern chemical research. As our understanding of its properties and reactivity evolves, so too will its contributions to advancing scientific knowledge and technological innovation.